N-(3-chloro-4-methoxyphenyl)-2-((7-(3-fluorophenyl)-8-oxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)thio)acetamide

• IUPAC Name: N-(3-chloro-4-methoxyphenyl)-2-[[7-(3-fluorophenyl)-8-oxo-[1,2,4]triazolo[4,3-a]pyrazin-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C20H15ClFN5O3S/c1-30-16-6-5-13(10-15(16)21)23-17(28)11-31-20-25-24-18-19(29)26(7-8-27(18)20)14-4-2-3-12(22)9-14/h2-10H,11H2,1H3,(H,23,28)
• InChI Key: IUYHGKJPGDZQKU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)CSC2=NN=C3N2C=CN(C3=O)C4=CC(=CC=C4)F)Cl
• Molecular Formula: C20H15ClFN5O3S
• Molecular Weight: 459.9 g/mol

Description

N-(3-chloro-4-methoxyphenyl)-2-((7-(3-fluorophenyl)-8-oxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H15ClFN5O3S and its molecular weight is 459.88. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Transformations

One area of research involves the synthesis and base-catalyzed ring transformation of related compounds, highlighting the chemical versatility and potential for creating diverse derivatives. For example, the synthesis and transformation of 4-[(2RS,3SR)-3-hydroxy-1-(4-methoxyphenyl)-4-oxoazetidin-2-yl)]thiazol-2(3H)-one into various compounds upon treatment with Na2CO3 under mild conditions illustrate the structural prerequisites for certain ring transformations, including the cleavage of specific bonds in the β-lactam ring (Sápi et al., 1997).

Anticancer and Antimicrobial Activity

Research into novel N-aryl substituted phenyl acetamide analogs of 3-methyl-[1,2,4] triazolo[3,4-a] phthalazines, starting from commercially available, in-expensive phthalic anhydride, has shown significant promise in inhibiting activity against cancer cell lines and screening for antimicrobial activities. This indicates a potential application in anticancer and antimicrobial therapies (Kumar et al., 2019).

Modification for Reduced Toxicity

Another study focused on modifying N-(6-(2-methoxy-3-(4-fluorophenylsulfonamido)pyridin-5-yl)-[1,2,4]triazolo[1,5-a]pyridin-2-yl)acetamide, aiming to retain anticancer effects while dramatically reducing acute oral toxicity. This research underscores the importance of structural modifications in enhancing the therapeutic index of chemical compounds (Wang et al., 2015).

Potential for Herbicidal and Insecticidal Activity

The synthesis of substituted N-aryl[1,2,4]triazolo[1,5-a]pyridine-2-sulfonamide compounds and their excellent herbicidal activity on a broad spectrum of vegetation at low application rates highlight potential applications in agriculture for controlling unwanted plant growth (Moran, 2003).